- Benzopyran derivatives preparation and pharmaceutical compositions for treatment of bladder disorder, Japan, , ,
Cas no 94470-67-4 ((+/-)-Cromakalim)
(+/-)-Cromakalim structure
Product Name:(+/-)-Cromakalim
CAS No:94470-67-4
MF:C16H18N2O3
MW:286.325724124908
CID:827210
PubChem ID:24891962
Update Time:2025-09-23
(+/-)-Cromakalim Chemical and Physical Properties
Names and Identifiers
-
- CROMAKALIM
- (+/-)-Cromakalim
- (±)-Cromakalim
- cromakalim (BRL 34915)
- (±)-trans-6-Cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-2H-1-benzopyran-3-ol
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-(±)- (ZCI)
- rel-(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile (ACI)
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-
- BRL 34915
- MeSH ID: D019806
- Cromakalim, (3R-trans)-Isomer
- DTXSID80861136
- CHEMBL49035
- HMS3369L14
- CHEBI:3921
- NS00125529
- (+)-Cromakalim
- 94535-51-0
- 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chroman-6-carbonitrile
- 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
- CAS_94535-50-9
- BRD-A76093993-001-01-8
- 94470-67-4
- SCHEMBL3312760
- (-)-Cromakalim;BRL 38227
- BDBM86251
- GTPL2413
- 2H-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-
- DB-057507
- 3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromanecarbonitrile #
- HMS3267D04
- CROMAKALIM (-)
- BRL 38226
- NSC_93504
- 3-Hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
- 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3R-trans)-
- 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-, (3R,4S)-REL-
- AKOS030255268
- F82193
- (3R-trans)-Cromakalim
-
- MDL: MFCD00133201
- Inchi: 1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15+/m0/s1
- InChI Key: TVZCRIROJQEVOT-LSDHHAIUSA-N
- SMILES: O[C@H]1C(C)(C)OC2C=CC(=CC=2[C@@H]1N1CCCC1=O)C#N
Computed Properties
- Exact Mass: 286.13200
- Monoisotopic Mass: 286.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.6A^2
- XLogP3: 0.8
Experimental Properties
- Color/Form: White fine crystals
- Density: 1.3±0.1 g/cm3
- Melting Point: 242-244°C
- Boiling Point: 482.3±45.0 °C at 760 mmHg
- Flash Point: 245.5±28.7 °C
- Refractive Index: 1.615
- Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
- PSA: 73.56000
- LogP: 1.69158
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
(+/-)-Cromakalim Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- Storage Condition:2-8°C
(+/-)-Cromakalim Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C913171-10mg |
(±)-Cromakalim (BRL 34915) |
94470-67-4 | 98% | 10mg |
¥2,098.80 | 2022-09-29 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12474-10mg |
Cromakalim |
94470-67-4 | 98% | 10mg |
¥1400.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12474-50mg |
Cromakalim |
94470-67-4 | 98% | 50mg |
¥5386.00 | 2023-09-09 | |
| TRC | C795000-10mg |
(+/-)-Cromakalim |
94470-67-4 | 10mg |
$ 110.00 | 2023-09-08 | ||
| TRC | C795000-25mg |
(+/-)-Cromakalim |
94470-67-4 | 25mg |
$ 190.00 | 2023-09-08 | ||
| TRC | C795000-50mg |
(+/-)-Cromakalim |
94470-67-4 | 50mg |
$ 368.00 | 2023-09-08 | ||
| TRC | C795000-100mg |
(+/-)-Cromakalim |
94470-67-4 | 100mg |
$695.00 | 2023-05-18 | ||
| TRC | C795000-250mg |
(+/-)-Cromakalim |
94470-67-4 | 250mg |
$1384.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217958-25mg |
(±)-Cromakalim, |
94470-67-4 | 25mg |
¥3159.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-217958-25 mg |
(±)-Cromakalim, |
94470-67-4 | 25mg |
¥3,159.00 | 2023-07-10 |
(+/-)-Cromakalim Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis and antihypertensive activity of 4-(cyclic amido)-2H-1-benzopyrans, Journal of Medicinal Chemistry, 1986, 29(11), 2194-201
Production Method 3
Production Method 4
Reaction Conditions
Reference
- Pharmaceutically active benzopyran compounds, European Patent Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 6 h, rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
- Late-stage oxidative C(sp3)-H methylation, Nature (London, 2020, 580(7805), 621-627
Production Method 6
Reaction Conditions
Reference
- 2-Methylbut-3-yn-2-ol, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2
Production Method 7
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Benzene
1.2 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
1.3 Reagents: Potassium tert-butoxide Solvents: Benzene
1.4 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
1.5 Reagents: Sodium
1.2 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride
1.3 Reagents: Potassium tert-butoxide Solvents: Benzene
1.4 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform
1.5 Reagents: Sodium
Reference
- New process for the preparation of an antihypertensive benzopyran derivative, European Patent Organization, , ,
Production Method 8
Reaction Conditions
Reference
- Synthesis of substituted 7,7-dialkyl-5-chromanones and related compounds, new potassium channel activator, Journal of Chemical Research, 2006, (11), 709-712
Production Method 9
Reaction Conditions
Reference
- Process for producing 2-alkylchroman-6-carbonitriles, Hungary, , ,
Production Method 10
Reaction Conditions
Reference
- Chroman derivatives having an effect on the cardiovascular system, United States, , ,
Production Method 11
Reaction Conditions
Reference
- The discovery of a novel calcium channel blocker related to the structure of potassium channel opener cromakalim, Bioorganic & Medicinal Chemistry Letters, 1992, 2(12), 1475-8
Production Method 12
Reaction Conditions
Reference
- Relaxant activity of 6-cyano-2,2-dimethyl-2H-1-benzopyran-4-carboxamides and -thiocarboxamides and their analogs in guinea pig trachealis, Journal of Medicinal Chemistry, 1991, 34(8), 2588-94
Production Method 13
Reaction Conditions
Reference
- Synthesis and antihypertensive activity of 4-(substituted-carbonylamino)-2H-1-benzopyrans, Journal of Medicinal Chemistry, 1990, 33(9), 2667-72
Production Method 14
Reaction Conditions
Reference
- Synthesis of selectively trifluoromethylated pyridine derivatives as potential antihypertensives, Helvetica Chimica Acta, 1988, 71(3), 596-601
Production Method 15
Reaction Conditions
Reference
- 4-(2-Oxo-1-pyrrolidinyl or piperidinyl)-2H-benzo[b]pyran derivatives and pharmaceutical compositions containing them, Israel, , ,
Production Method 16
Reaction Conditions
Reference
- Active compounds with pharmacological activity, European Patent Organization, , ,
(+/-)-Cromakalim Raw materials
- 6-Cyano-2,2-dimethyl-2H-benzo-b-pyran
- 4-Hydroxybenzonitrile
- (1aR,7aR)-7,7-diMethyl-7,7a-dihydro-1aH-oxireno[2,3-c]chroMene-3-carbonitrile
(+/-)-Cromakalim Preparation Products
(+/-)-Cromakalim Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
94470-67-4 ((+/-)-Cromakalim) Related Products
- 94535-50-9(LEVCROMAKALIM)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk